Cas no 1140909-48-3 (Cabozantinib S-malate)
Cabozantinib s-malate (xl184 s-malate) is a potent multi receptor tyrosine kinase inhibitor with IC50 of 0.035,1.3,4.6,7 and 11.3 nm for VEGFR2, c-Met, kit, Axl and FLT3, respectively

Cabozantinib S-malate structure
Product Name:Cabozantinib S-malate
CAS No:1140909-48-3
Molecular Formula:C32H30FN3O10
Molecular Weight:635.593112468719
MDL:MFCD20923480
CID:827849
PubChem ID:25102846
Cabozantinib S-malate Properties
Names and Identifiers
-
- quinolinyl)oxy]phenyl]-N'-(4-fluorophenyl)-1,1-cyclopropanedicarboxamide
- Cabozantinib
- Cabozantinib malate (XL184)
- (2S)-2-Hydroxybutanedioic acid compd. with N-[4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(4-fluorophenyl)-1,1-cyclopropanedicarboxamide (1:1)
- 1-N-[4-(6,7-dimethoxyquinolin-4-yl)oxyphenyl]-1-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide,(2S)-2-hydroxybutanedioic acid
- Cabozantinib L-Malate Salt
- Cabozantinib S-malate
- XL-184 L(-)-Malic acid salt
- Cabozantinib malate
- Cabozantinib malate salt
- cyclopropane-1,1-dicarboxylic acid [4-(6,7-dimethoxyquinoline-4-yloxy)phenyl]amide (4-fluoro-phenyl)amide (L)-malate salt
- cyclopropane-1,1-dicarboxylic acid [4-(6,7-dimethoxy-quinoline-4-yloxy)-phenyl]-amide (4-fluoro-phenyl)-amide L-malate
- N-(4-{[6,7-bis(methyloxy)quinolin-4-yl]oxy}phenyl)-N'-(4-fluorophenyl)cyclopropane-1,1-d
- Smalate
- UNII-DR7ST46X58
- XL184
- XL-184
- AC-27471
- C32H30FN3O10
- N-(4-((6,7-Dimethoxyquinolin-4-yl)oxy)phenyl)-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide mono-(2S)-malate
- XL-184 malate
- s4001
- HFCFMRYTXDINDK-WNQIDUERSA-N
- cabozantinib (S)-malate
- Cabozantinib s-malate [USAN]
- MLS006010951
- CABOZANTINIB S-MALATE [ORANGE BOOK]
- Cometriq (TN)
- CHEMBL2103868
- CHEBI:72319
- 1140909-48-3 (malate)
- Cabozantinib S-malate?
- N-{4-[(6,7-dimethoxyquinolin-4-yl)oxy]phenyl}-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide (2S)-2-hydroxybutanedioate
- Q27139901
- 1,1-Cyclopropanedicarboxamide, N'-(4-((6,7-dimethoxy-4-quinolinyl)oxy)phenyl)-N-(4-fluorophenyl)-mono((2S)-2-hydroxybutanedioate)
- Cabozantinib (S-malate)
- MFCD20923480
- (2S)-2-hydroxybutanedioic acid; N'1-{4-[(6,7-dimethoxyquinolin-4-yl)oxy]phenyl}-N1-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide
- D10095
- EX-A2819
- BMS907351
- Cabometyx (TN)
- N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide (2S)-2-hydroxybutanedioate
- SW218093-2
- DTXSID60915949
- CABOZANTINIB S-MALATE [WHO-DD]
- HY-12044
- cyclopropane-1,1-dicarboxylic acid [4-(6,7-dimethoxy-quinoline-4-yloxy)-phenyl]-amide(4-fluoro-phenyl)-amide, (S) malate salt
- N-(4-(6,7-dimethoxyquinolin-4-yloxy)phenyl)-N-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide (S)-2-hydroxysuccinate
- XL184 (S-malate);BMS-907351 (S-malate)
- 1140909-48-3
- N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)-N-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide (S)-2-hydroxysuccinate
- Cabometyx
- SMR004702755
- cabozantinib L-malate
- AS-75255
- Cabozantinib s-malate (USAN)
- Cabozantinib malate (JAN)
- 1,1-Cyclopropanedicarboxamide, N'-(4-((6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N-(4- fluorophenyl)- mono((2S)-2-hydroxybutanedioate)
- CABOZANTINIB MALATE [JAN]
- Cometriq
- N-(4-((6,7-DIMETHOXYQUINOLIN-4-YL)OXY)PHENYL)-N'-(4-FLUOROPHENYL)CYCLOPROPANE-1,1-DICARBOXAMIDE MONO((2S)-2-HYDROXYBUTANEDIOATE)
- AKOS025401945
- CCG-270301
- 1-N-[4-(6,7-dimethoxyquinolin-4-yl)oxyphenyl]-1-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide;(2S)-2-hydroxybutanedioic acid
- XL184(Cabozantinib malate)
- CS-0201
- DR7ST46X58
- GLXC-10543
- XL184 S-malate
- BMS-907351 S-malate
-
- MDL: MFCD20923480
- InChIKey: HFCFMRYTXDINDK-WNQIDUERSA-N
- Inchi: 1S/C28H24FN3O5.C4H6O5/c1-35-24-15-21-22(16-25(24)36-2)30-14-11-23(21)37-20-9-7-19(8-10-20)32-27(34)28(12-13-28)26(33)31-18-5-3-17(29)4-6-18;5-2(4(8)9)1-3(6)7/h3-11,14-16H,12-13H2,1-2H3,(H,31,33)(H,32,34);2,5H,1H2,(H,6,7)(H,8,9)/t;2-/m.0/s1
- SMILES: FC1C=CC(=CC=1)NC(C1(C(NC2C=CC(=CC=2)OC2C=CN=C3C=C(C(=CC=23)OC)OC)=O)CC1)=O.O[C@H](C(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 635.19200
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 13
- Rotatable Bond Count: 13
- Monoisotopic Mass: 635.19152232g/mol
- Heavy Atom Count: 46
- Complexity: 924
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- Topological Polar Surface Area: 194Ų
Experimental Properties
- LogP: 4.59340
- PSA: 193.61000
- Boiling Point: No data available
- Melting Point: No data available
- Vapor Pressure: No data available
- Flash Point: No data available
- Solubility: 生物体外In Vitro:DMSO溶解度≥ 23 mg/mL(36.19 mM)H2O< 0.1 mg/mL(insoluble)*"≥" means soluble可溶, but saturation unknown溶解度未知.
- Color/Form: No data available
Cabozantinib S-malate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P000AZW-10mg |
Butanedioic acid, 2-hydroxy-, (2S)-, compd. with N-[4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(4-fluorophenyl)-1,1-cyclopropanedicarboxamide (1:1) |
1140909-48-3 | 99+% | 10mg |
$6.00 | 2025-02-18 | |
A2B Chem LLC | AA13452-10mg |
Cabozantinib s-malate |
1140909-48-3 | 99+% | 10mg |
$6.00 | 2024-04-20 | |
Aaron | AR000B88-10mg |
Butanedioic acid, 2-hydroxy-, (2S)-, compd. with N-[4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(4-fluorophenyl)-1,1-cyclopropanedicarboxamide (1:1) |
1140909-48-3 | 98% | 10mg |
$9.00 | 2025-01-20 | |
Ambeed | A212266-1mg |
N-(4-((6,7-Dimethoxyquinolin-4-yl)oxy)phenyl)-N-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide (S)-2-hydroxysuccinate |
1140909-48-3 | 99+% | 1mg |
$5.0 | 2024-06-02 | |
Axon Medchem | 1819-10 mg |
Cabozantinib S-malate |
1140909-48-3 | 99% | 10mg |
€60.00 | 2023-07-10 | |
ChemScence | CS-0201-5mg |
Cabozantinib S-malate |
1140909-48-3 | 99.84% | 5mg |
$73.0 | 2022-04-28 | |
DC Chemicals | DC9266-100 mg |
Cabozantinib S-malate |
1140909-48-3 | >99% | 100mg |
$200.0 | 2022-03-01 | |
eNovation Chemicals LLC | D520382-50mg |
Cabozantinib L-Malate Salt |
1140909-48-3 | 98% | 50mg |
$290 | 2022-06-08 | |
Key Organics Ltd | AS-75255-1MG |
(2S)-2-hydroxybutanedioic acid; N’1-{4-[(6,7-dimethoxyquinolin-4-yl)oxy]phenyl}-N1-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide |
1140909-48-3 | >97% | 1mg |
£36.00 | 2025-02-08 | |
MedChemExpress | HY-12044-10mM*1mLinDMSO |
Cabozantinib S-malate |
1140909-48-3 | 99.84% | 10mM*1mLinDMSO |
¥993 | 2023-07-26 |
Cabozantinib S-malate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1140909-48-3)Cabozantinib S-malate
Order Number:A856828
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:02
Price($):253.0
atkchemica
Gold Member
(CAS:1140909-48-3)Cabozantinib S-malate
Order Number:CL1322
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:19
Price($):discuss personally
Cabozantinib S-malate Related Literature
-
Hye Jin Choi,Mircea Dincă,Anne Dailly,Jeffrey R. Long Energy Environ. Sci., 2010,3, 117-123
-
Louise B. Wright,P. Mark Rodger,Tiffany R. Walsh RSC Adv., 2013,3, 16399-16409
-
Jiaxin Shi,Yuan Xu,Xinlong Wang,Luyong Zhang,Jing Zhu,Tao Pang,Xiaofeng Bao Org. Biomol. Chem., 2015,13, 7517-7529
-
Najl V. Valeyev,Jung-Su Kim,Ian Postlethwaite,Nicolay V. Kotov,Declan G. Bates Mol. BioSyst., 2009,5, 612-628
-
Namchul Cho,Gang Zhou,Kenji Kamada,Ran Hee Kim,Koji Ohta,Sung-Ho Jin,Klaus Müllen,Kwang-Sup Lee J. Mater. Chem., 2012,22, 185-191
-
Minghui Hao,Guoping Luo,Keli Shi,Guohua Xie,Kailong Wu,Hongbin Wu,Gui Yu,Yong Cao,Chuluo Yang J. Mater. Chem. A, 2015,3, 20516-20526
-
Shingo Ohzu,Tomoya Ishizuka,Yuichirou Hirai,Hua Jiang,Miyuki Sakaguchi,Takashi Ogura,Takahiko Kojima Chem. Sci., 2012,3, 3421-3431
-
Cüneyt Berkdemir,A. W. Castleman, Jr.,Jorge O. Sofo Phys. Chem. Chem. Phys., 2012,14, 9642-9653
Related Categories
- Catalysts and Inorganic Chemicals Inorganic Compounds Salt
- Pharmaceutical and Biochemical Products Medical Target Class
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
1140909-48-3 (Cabozantinib S-malate) Related Products
- 2110576-75-3(7-ethyl-7-methyl-4H,5H,6H,7H-furo2,3-cpyridine)
- 688765-29-9(N-(2-methoxy-5-methylphenyl)-2-(1-methyl-1H-indol-3-yl)acetamide)
- 2171140-77-3(1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanoyl-4-hydroxypiperidine-4-carboxylic acid)
- 2034513-61-4(5-(6-Ethyl-5-fluoropyrimidin-4-yl)-2-oxa-5-azabicyclo[2.2.1]heptane)
- 2167913-97-3(N-(hex-5-en-1-yl)-1-benzothiophen-7-amine)
- 2172273-34-4(1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpyrrolidine-3-carboxylic acid)
- 2228165-93-1(1-{1-difluoro(phenyl)methylcyclopropyl}ethan-1-amine)
- 1809522-24-4(2-Methyl-2-(2-methylpyridin-4-yl)propanenitrile)
- 946347-45-1(3,4-dimethyl-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)
- 1020453-80-8(4-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1140909-48-3)Cabozantinib Malate

Purity:99.9%
Quantity:200kg
Price($):discuss personally
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
(CAS:1140909-48-3)Cabozantinib Malate

Purity:99%
Quantity:1g
Price($):